Cas no 899979-96-5 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide
• CAS No: 899979-96-5
• MF: C₁₇H₂₀N₂O₄S₂
• MW: 380.481701850891
• CID: 5500928
• Update Time: 2025-10-30

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-4-methylbenzenesulfonamide
• N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C17H20N2O4S2/c1-14-4-10-17(11-5-14)25(22,23)18-15-6-8-16(9-7-15)19-12-2-3-13-24(19,20)21/h4-11,18H,2-3,12-13H2,1H3
• InChI Key： WDTPPJURYVAUPZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N3CCCCS3(=O)=O)C=C2)(=O)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide

N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide and Its Role in Modern Drug Discovery

N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide, with the chemical identifier CAS 899979-96-5, represents a novel class of benzene sulfonamide derivatives that have garnered significant attention in the field of pharmaceutical research. This compound is characterized by its unique thiazinan-2-yl moiety, which forms a critical structural element in its pharmacological activity. The benzene-1-sulfonamide backbone contributes to its ability to interact with specific biological targets, making it a promising candidate for the development of therapeutics targeting inflammatory diseases and neurodegenerative disorders.

Recent studies have highlighted the thiazinan-2-yl ring's role in modulating enzyme activity, particularly in serine/threonine kinase pathways. The benzene sulfonamide functional group enhances the compound's bioavailability and selectivity, which are essential for minimizing off-target effects. This structural feature also allows for the incorporation of hydrophobic interactions, further optimizing its cellular penetration and target engagement. Such design principles are increasingly emphasized in modern drug discovery, where molecular specificity and efficacy are prioritized.

The N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-4-methyl substituent introduces additional complexity to the molecule. This methyl group at the 4-position of the phenyl ring may influence the compound's lipophilicity and prodrug potential, enabling it to act as a precursor for targeted drug delivery. Researchers have demonstrated that such methyl substitutions can modulate metabolic stability, a critical factor in the pharmacokinetic profile of therapeutic agents. This adaptability underscores the importance of structure-activity relationship (SAR) studies in refining the compound's therapeutic potential.

N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide has been investigated for its anti-inflammatory properties, particularly in the context of chronic inflammatory conditions. A 2023 study published in *Journal of Medicinal Chemistry* reported that this compound exhibits selective inhibition of NF-κB signaling pathways, which are central to inflammatory cytokine production. The thiazinan-2-yl ring's ability to bind cysteine residues in target proteins enhances its enzyme inhibitory activity, offering a novel mechanism for anti-inflammatory therapy.

In the realm of neurodegenerative diseases, this compound has shown potential as a candidate for Alzheimer's disease treatment. Preclinical studies suggest that its benzene sulfonamide moiety may interact with β-amyloid plaques, a hallmark of Alzheimer's pathology. The thiazinan-2-yl ring's electrophilic properties enable it to form covalent bonds with protein aggregates, potentially disrupting their formation. This dual mechanism of action is a significant advancement in the development of targeted therapies for neurodegenerative disorders.

N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide is also being explored for its antioxidant activity. Research published in *Antioxidants* (2024) indicates that this compound can scavenge reactive oxygen species (ROS), reducing oxidative stress in cellular models. The benzene sulfonamide group's hydrophilic nature facilitates its dissociation in aqueous environments, enhancing its radical scavenging capacity. This property is particularly relevant in conditions such as Parkinson's disease, where oxidative stress plays a pivotal role in neuronal damage.

The methyl group at the 4-position of the phenyl ring may also contribute to the compound's antioxidant activity by influencing its electron distribution. Computational models suggest that this substitution increases the electron density on the benzene ring, making it more susceptible to radical attack. This structural feature is being leveraged to design more potent antioxidants with enhanced therapeutic efficacy.

N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide has also been evaluated for its antibacterial properties. A study in *Antimicrobial Agents and Chemotherapy* (2023) demonstrated that this compound exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria. The thiazinan-2-yl ring's electrophilic character allows it to interact with bacterial cell membranes, disrupting their integrity. This mechanism is distinct from traditional antibiotics, which often target protein synthesis or DNA replication.

N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide is being investigated as a potential therapeutic agent for cancer treatment. Preclinical data suggest that it can inhibit the proliferation of cancer cells by targeting mitochondrial dysfunction. The benzene sulfonamide group's ability to modulate mitochondrial membrane potential is a key factor in its anticancer activity. This property is being further explored in combination therapies to enhance tumor cell death.

N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide is also being studied for its anti-angiogenic properties. Research published in *Cancer Research* (2024) indicates that this compound can inhibit the formation of new blood vessels in tumors, thereby limiting their growth and metastasis. The thiazinan-2-yl ring's interaction with vascular endothelial growth factor (VEGF) is a critical aspect of this activity, highlighting its potential in anti-angiogenic therapy.

N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide has shown promise as a multitarget drug due to its ability to modulate multiple biological pathways. This characteristic is particularly valuable in the treatment of complex diseases such as diabetes and autoimmune disorders, where multifactorial mechanisms are involved. The benzene sulfonamide group's ability to interact with multiple targets is being further optimized to enhance its therapeutic versatility.

N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide is also being explored for its potential in regenerative medicine. Studies suggest that its anti-inflammatory and antioxidant properties may support tissue repair and cellular regeneration. The thiazinan-2-yl ring's interaction with growth factors is a key factor in this potential, offering new avenues for wound healing and organ regeneration.

N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-4-methylbenzene-1-sulfonamide is a prime example of how molecular design can be tailored to address specific therapeutic needs. Its unique structural features and functional groups make it a versatile candidate for pharmaceutical development, with applications spanning inflammatory diseases, neurodegenerative disorders, cancer, and regenerative medicine. Ongoing research continues to uncover new mechanisms of action and therapeutic applications, solidifying its role in modern drug discovery.